1-(1-Methyl-1H-indol-4-yl)-ethanol

• Molecular Formula: C11H13NO
• Molecular Weight: 175.23 g/mol
• IUPAC Name: 1-(1-methylindol-4-yl)ethanol
• InChI: InChI=1S/C11H13NO/c1-8(13)9-4-3-5-11-10(9)6-7-12(11)2/h3-8,13H,1-2H3
• InChI Key: BMBXRSOMVWQNTK-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C2C=CN(C2=CC=C1)C)O

Description

1-(1-Methyl-1H-indol-4-yl)-ethanol is a useful research compound. Its molecular formula is C11H13NO and its molecular weight is 175.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was prepared by the same procedure for 1-quinolin-4-yl-ethanol from 1-methyl-1H-indole-4-carbaldehyde (2.8 g, 17.6 mmol), 3 M methyl magnesium iodide solution in diethyl ether (10 mL, 30 mmol, Aldrich) and anhydrous tetrahydrofuran (20 mL). The crude title compound obtained in form as yellow oil in 97% yield (3.0 g, 17.1 mmol).